Cas no 1807096-07-6 (5-(Trifluoromethoxy)benzo[d]oxazole-2-sulfonyl chloride)

5-(Trifluoromethoxy)benzo[d]oxazole-2-sulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly in the preparation of sulfonamides and sulfonate esters. Its key advantages include the presence of a trifluoromethoxy group, which enhances electron-withdrawing properties and can improve metabolic stability in derived compounds. The benzo[d]oxazole scaffold offers rigidity, potentially contributing to binding affinity in pharmaceutical applications. This reagent is valuable in medicinal chemistry for introducing sulfonyl functionalities into target molecules, enabling further derivatization. Its reactivity with amines and alcohols makes it useful for constructing sulfonamide-based inhibitors or other bioactive intermediates. The compound is typically handled under anhydrous conditions due to its sensitivity to moisture.
5-(Trifluoromethoxy)benzo[d]oxazole-2-sulfonyl chloride structure
1807096-07-6 structure
Product Name:5-(Trifluoromethoxy)benzo[d]oxazole-2-sulfonyl chloride
CAS No:1807096-07-6
MF:C8H3ClF3NO4S
MW:301.626930475235
CID:4818743
Update Time:2025-05-19

5-(Trifluoromethoxy)benzo[d]oxazole-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 5-(Trifluoromethoxy)benzo[d]oxazole-2-sulfonyl chloride
    • Inchi: 1S/C8H3ClF3NO4S/c9-18(14,15)7-13-5-3-4(17-8(10,11)12)1-2-6(5)16-7/h1-3H
    • InChI Key: DSTFYTTXMDUDEZ-UHFFFAOYSA-N
    • SMILES: ClS(C1=NC2C=C(C=CC=2O1)OC(F)(F)F)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 410
  • XLogP3: 3.3
  • Topological Polar Surface Area: 77.8

5-(Trifluoromethoxy)benzo[d]oxazole-2-sulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A081003637-250mg
5-(Trifluoromethoxy)benzo[d]oxazole-2-sulfonyl chloride
1807096-07-6 98%
250mg
$5,471.65 2022-03-31
Alichem
A081003637-500mg
5-(Trifluoromethoxy)benzo[d]oxazole-2-sulfonyl chloride
1807096-07-6 98%
500mg
$7,216.07 2022-03-31
Alichem
A081003637-1g
5-(Trifluoromethoxy)benzo[d]oxazole-2-sulfonyl chloride
1807096-07-6 98%
1g
$14,070.05 2022-03-31

Additional information on 5-(Trifluoromethoxy)benzo[d]oxazole-2-sulfonyl chloride

Introduction to 5-(Trifluoromethoxy)benzo[d]oxazole-2-sulfonyl chloride (CAS No. 1807096-07-6)

5-(Trifluoromethoxy)benzo[d]oxazole-2-sulfonyl chloride, identified by the Chemical Abstracts Service number 1807096-07-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of a trifluoromethoxy group and a benzo[d]oxazole core structure imparts unique electronic and steric properties, making it a valuable building block for the development of novel therapeutic agents.

The benzo[d]oxazole scaffold is a prominent heterocyclic system that has been extensively explored in drug discovery due to its broad spectrum of biological activities. It is commonly found in natural products and pharmaceuticals, exhibiting properties such as antimicrobial, anti-inflammatory, and anticancer effects. The introduction of a trifluoromethoxy substituent further enhances the pharmacological potential of this scaffold by increasing lipophilicity and metabolic stability, which are critical factors for drug efficacy and bioavailability.

5-(Trifluoromethoxy)benzo[d]oxazole-2-sulfonyl chloride serves as a versatile intermediate in the synthesis of more complex molecules. The sulfonyl chloride functionality allows for facile introduction of amine groups through nucleophilic substitution reactions, enabling the construction of sulfonamides. Sulfonamides are a class of compounds with well-documented pharmacological properties, including antibacterial, antiviral, and anti-inflammatory activities. Therefore, this compound holds promise for applications in the development of new sulfonamide-based drugs.

In recent years, there has been a growing interest in the use of fluorinated aromatic compounds in medicinal chemistry. The trifluoromethoxy group, in particular, has been shown to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. Studies have demonstrated that fluorine atoms can influence molecular interactions with biological targets, leading to improved binding affinity and selectivity. This has led to the incorporation of fluorinated moieties into many approved drugs, highlighting their importance in modern drug design.

The synthesis of 5-(Trifluoromethoxy)benzo[d]oxazole-2-sulfonyl chloride involves multi-step organic transformations that require precise control over reaction conditions. The starting material typically undergoes sulfonylation followed by functional group modifications to introduce the desired substituents. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity levels. These techniques are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The benzo[d]oxazole scaffold has been investigated for its ability to interact with various biological targets, including enzymes and receptors involved in disease pathways. By modifying the structure through strategic functionalization, researchers can fine-tune the biological activity of derived compounds. For instance, derivatives of this scaffold have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in cancer progression.

The role of sulfonyl chlorides as key intermediates cannot be overstated. They provide a convenient handle for further functionalization, allowing chemists to explore diverse chemical space. The reactivity of sulfonyl chlorides makes them indispensable tools in synthetic organic chemistry, enabling the rapid construction of complex molecular architectures. This adaptability has made them indispensable in both academic research and industrial drug development pipelines.

Recent advancements in computational chemistry have further enhanced the utility of compounds like 5-(Trifluoromethoxy)benzo[d]oxazole-2-sulfonyl chloride. Molecular modeling techniques allow researchers to predict the binding modes and interactions of candidate drugs with biological targets before experimental validation. This approach has accelerated the discovery process by identifying promising candidates early in the development pipeline. Such computational methods are particularly valuable when dealing with complex scaffolds like benzo[d]oxazole, which exhibit intricate electronic properties.

The pharmaceutical industry continues to invest heavily in fluorinated compounds due to their favorable pharmacokinetic profiles. The incorporation of fluorine atoms can lead to increased metabolic stability, reduced susceptibility to degradation by enzymes, and improved oral bioavailability. These attributes are critical for ensuring that drugs remain effective throughout their intended therapeutic window. As a result, compounds containing fluorinated aromatic moieties are among the most studied molecules in contemporary drug discovery.

In conclusion,5-(Trifluoromethoxy)benzo[d]oxazole-2-sulfonyl chloride (CAS No. 1807096-07-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing biologically active molecules, particularly sulfonamides with therapeutic applications ranging from oncology to infectious diseases. The growing interest in fluorinated aromatic compounds underscores its importance as a building block for next-generation drugs.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.